![molecular formula C11H20ClNO2 B2611848 Ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride CAS No. 2193065-05-1](/img/structure/B2611848.png)
Ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride
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Overview
Description
Ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride is a chemical compound with the molecular formula C11H19NO2 . It has a molecular weight of 197.27 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: O=C(OCC)C(N)CC1CC=CCC1 . This notation represents the structure of the molecule in a linear format.Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 197.27 .Scientific Research Applications
Chemical Synthesis and Catalysis
Research on the oxidation of cyclohexene, a structurally related compound, highlights the importance of such reactions in producing valuable chemical intermediates. Oxidation reactions can lead to a variety of products with different oxidation states and functional groups, which are broadly used in the chemical industry. This knowledge is crucial for applications in both academia and industry, aiming for controllable and selective catalytic oxidation processes (Cao et al., 2018).
Environmental Biodegradation
The study of ethyl tert-butyl ether (ETBE) in soil and groundwater provides insights into the biodegradation and fate of chemical compounds in the environment. Microorganisms capable of degrading ETBE through aerobic processes offer a model for understanding how similar compounds might behave in natural settings. This knowledge is essential for assessing the environmental impact of chemical pollutants and exploring bioremediation strategies (Thornton et al., 2020).
Plant Biology and Ethylene Production
Studies on 1-aminocyclopropane-1-carboxylic acid (ACC) in plants reveal the multifaceted role of this simple molecule beyond being a precursor to ethylene, a significant plant hormone. Insights into ACC's various functions, including its conjugation derivatives, metabolism by bacteria, and transport mechanisms, underline the complexity of plant hormone biology and its impact on plant growth and stress responses. This research can inform agricultural practices and the development of growth regulators (Van de Poel & Van Der Straeten, 2014).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-amino-3-cyclohex-3-en-1-ylpropanoate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2.ClH/c1-2-14-11(13)10(12)8-9-6-4-3-5-7-9;/h3-4,9-10H,2,5-8,12H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFFQCAJGISYIRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1CCC=CC1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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